Cas no 1600633-27-9 (3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid)

• Product Name: 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid
• CAS No: 1600633-27-9
• MF: C₁₄H₁₄N₂O₄
• MW: 274.271963596344
• CID: 6507781
• PubChem ID: 116172779
• Update Time: 2025-08-03

3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid
• 1600633-27-9
• EN300-5053437

• Inchi： 1S/C14H14N2O4/c1-9-7-11(12(15-9)13(17)18)16-14(19)20-8-10-5-3-2-4-6-10/h2-7,15H,8H2,1H3,(H,16,19)(H,17,18)
• InChI Key： CSLTVTKSYRHQKK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)NC=1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 274.09535693g/mol
• Monoisotopic Mass: 274.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.4Ų

Additional information on 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid

Research Briefing on 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid (CAS: 1600633-27-9)

In recent years, the compound 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid (CAS: 1600633-27-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrole-carboxylic acid scaffold, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive compounds. Recent studies have highlighted its role in the development of enzyme inhibitors, antimicrobial agents, and other therapeutic candidates.

The primary focus of current research has been on the synthetic utility of 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness as an intermediate in the synthesis of pyrrole-based kinase inhibitors. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study underscored the versatility of this molecule in medicinal chemistry applications.

Another significant development involves the exploration of this compound's antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid displayed promising activity against drug-resistant bacterial strains. The researchers attributed this activity to the molecule's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance.

In addition to its therapeutic potential, recent advancements in synthetic methodologies have improved the efficiency of producing 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader application in pharmaceutical research and development. This methodological innovation is expected to lower production costs and increase accessibility for researchers.

Looking ahead, the continued investigation of 3-{[(benzyloxy)carbonyl]amino}-5-methyl-1H-pyrrole-2-carboxylic acid and its derivatives holds promise for addressing unmet medical needs. Future research directions may include further optimization of its pharmacokinetic properties, exploration of its mechanism of action in various disease models, and development of combination therapies. The compound's structural flexibility and bioactive potential position it as a valuable tool in the ongoing quest for novel therapeutics.